Cas no 1396683-92-3 (N-4-(pyrrolidin-1-yl)but-2-yn-1-ylpent-4-enamide)

• Product Name: N-4-(pyrrolidin-1-yl)but-2-yn-1-ylpent-4-enamide
• CAS No: 1396683-92-3
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5961132
• PubChem ID: 71792540
• Update Time: 2025-07-01

N-4-(pyrrolidin-1-yl)but-2-yn-1-ylpent-4-enamide Chemical and Physical Properties

Names and Identifiers

• N-4-(pyrrolidin-1-yl)but-2-yn-1-ylpent-4-enamide
• VU0539933-1
• F6244-1237
• N-[4-(pyrrolidin-1-yl)but-2-yn-1-yl]pent-4-enamide
• 1396683-92-3
• CHEMBL4952601
• CCG-358371
• N-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)pent-4-enamide
• AKOS024542636
• N-(4-pyrrolidin-1-ylbut-2-ynyl)pent-4-enamide

• Inchi： 1S/C13H20N2O/c1-2-3-8-13(16)14-9-4-5-10-15-11-6-7-12-15/h2H,1,3,6-12H2,(H,14,16)
• InChI Key： NMFOQWQPEULADH-UHFFFAOYSA-N
• SMILES： O=C(CCC=C)NCC#CCN1CCCC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Additional information on N-4-(pyrrolidin-1-yl)but-2-yn-1-ylpent-4-enamide

Introduction to N-4-(pyrrolidin-1-yl)but-2-yn-1-ylpent-4-enamide (CAS No: 1396683-92-3)

N-4-(pyrrolidin-1-yl)but-2-yn-1-ylpent-4-enamide, identified by its CAS number 1396683-92-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a pyrrolidine moiety and a terminal alkyne group in its structure suggests unique chemical properties that may be leveraged for biological activity.

The compound's structure consists of a pentenamide backbone, which is a versatile scaffold often employed in drug design due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The incorporation of a pyrrolidin-1-yl substituent enhances the molecule's solubility and bioavailability, making it a promising candidate for further investigation. Additionally, the terminal alkyne functionality provides a reactive site for further chemical modifications, allowing for the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in the development of molecules that incorporate heterocyclic structures, such as pyrrolidine, due to their prevalence in biologically active compounds. Pyrrolidine derivatives have been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The compound N-4-(pyrrolidin-1-yl)but-2-yn-1-ylpent-4-enamide is no exception and has been the subject of several studies exploring its potential therapeutic applications.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical settings. For instance, molecules containing pyrrolidine rings have been successfully used in the treatment of neurological disorders and infectious diseases. The unique combination of functional groups in N-4-(pyrrolidin-1-yl)but-2-yn-1-ylpent-4-enamide positions it as a promising candidate for further exploration in drug discovery programs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex framework of this molecule. These synthetic strategies not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovative methodologies in the development of new drugs.

Evaluation of N-4-(pyrrolidin-1-y)but-2-ylnpentenamide's biological activity has revealed intriguing results that warrant further investigation. Preclinical studies have indicated potential efficacy against various disease targets, including cancer and inflammation-related disorders. The compound's ability to modulate key signaling pathways has been observed both in vitro and in vivo models, suggesting its therapeutic potential.

The pharmacokinetic profile of N-N-( is also an important consideration in its development as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for ensuring its clinical efficacy and safety. These findings are particularly encouraging as they suggest that the compound may be suitable for oral administration, a preferred route for many therapeutic agents.

In conclusion, N-N-( (CAS No: